Cas no 676254-13-0 (Benzenamine, N,N'-[1,2-bis(3-chlorophenyl)-1,2-ethanediylidene]bis-)

• Product Name: Benzenamine, N,N'-[1,2-bis(3-chlorophenyl)-1,2-ethanediylidene]bis-
• CAS No: 676254-13-0
• MF: C₂₆H₁₈Cl₂N₂
• MW: 429.340524196625
• CID: 2798044
• PubChem ID: 12123866
• Update Time: 2025-04-21

Benzenamine, N,N'-[1,2-bis(3-chlorophenyl)-1,2-ethanediylidene]bis- Chemical and Physical Properties

Names and Identifiers

• DTXSID50478033
• 676254-13-0
• Benzenamine, N,N'-[1,2-bis(3-chlorophenyl)-1,2-ethanediylidene]bis-

• Inchi： 1S/C26H18Cl2N2/c27-21-11-7-9-19(17-21)25(29-23-13-3-1-4-14-23)26(20-10-8-12-22(28)18-20)30-24-15-5-2-6-16-24/h1-18H/b29-25+,30-26+
• InChI Key： IHTPFENEFUQEIB-XDHTVYJESA-N
• SMILES： ClC1=CC=CC(=C1)/C(/C(/C1C=CC=C(C=1)Cl)=N/C1C=CC=CC=1)=N\C1C=CC=CC=1

Computed Properties

• Exact Mass: 428.0847040Da
• Monoisotopic Mass: 428.0847040Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 24.7Ų